Cas no 14779-78-3 (Pentyl 4-(dimethylamino)benzoate)

Pentyl 4-(dimethylamino)benzoate Properties

Names and Identifiers

• Pentyl 4-(dimethylamino)benzoate
• Amyl 4-(dimethylamino)benzoate
• Amyl dimethyl paba
• Amyl-p-dimethylaminobenzoate
• Benzoic acid,4-(dimethylamino)-,pentyl ester
• EINECS 238-849-6
• Padimate A
• Padimatum
• Pentyl dimethyl PABA
• Pentyl p-(dimethylamino)benzoate
• P-DIMETHYLINAMYL BENZOATE
• AMYL P-(DIMETHYLAMINO)BENZOATE
• AMYLPARA-DIMETHYLAMINOBENZOATE
• AMYLDIMETHYLPARA-AMINOBENZOATE
• p-dimethylamino-benzoicacipentylester
• +Expand

• InChIKey： LXTZRIBXKVRLOA-UHFFFAOYSA-N
• Inchi： InChI=1S/C14H21NO2/c1-4-5-6-11-17-14(16)12-7-9-13(10-8-12)15(2)3/h7-10H,4-6,11H2,1-3H3
• SMILES： CN(C)C1C=CC(C(OCCCCC)=O)=CC=1

Computed Properties

• Exact Mass: 235.157229g/mol
• Surface Charge: 0
• XLogP3: 4.3
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 7
• Monoisotopic Mass: 235.157229g/mol
• Monoisotopic Mass: 235.157229g/mol
• Topological Polar Surface Area: 29.5Ų
• Heavy Atom Count: 17
• Complexity: 220
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1

Experimental Properties

• LogP: 3.09960
• PSA: 29.54000
• Refractive Index: 1.5385 (estimate)
• Boiling Point: 377.72°C (rough estimate)
• Density: 1.0247 (rough estimate)